Cas no 1162674-68-1 (2,4-Difluoro-5-formylbenzoic acid)

• Product Name: 2,4-Difluoro-5-formylbenzoic acid
• CAS No: 1162674-68-1
• MF: C₈H₄F₂O₃
• MW: 186.112369537354
• MDL: MFCD12196969
• CID: 2191164
• PubChem ID: 53405251
• Update Time: 2025-06-13

2,4-Difluoro-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-formyl-benzoic acid
• 2,4-DIFLUORO-5-FORMYLBENZOIC ACID
• 2,4-Difluoro-5-formylbenzoic acid

• MDL： MFCD12196969
• Inchi： 1S/C8H4F2O3/c9-6-2-7(10)5(8(12)13)1-4(6)3-11/h1-3H,(H,12,13)
• InChI Key： YHYYHMVYTOLOLJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)C=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Difluoro-5-formylbenzoic acid

Professional Introduction to 2,4-Difluoro-5-formylbenzoic acid (CAS No. 1162674-68-1)

2,4-Difluoro-5-formylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1162674-68-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound belongs to the class of benzoic acids, characterized by a benzene ring substituted with a carboxylic acid group and various fluorine atoms at specific positions. The presence of both fluoro substituents and a formyl group makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel agrochemicals, pharmaceuticals, and specialty materials.

The fluorine atoms at the 2- and 4-positions of the benzene ring confer unique electronic and steric properties to 2,4-Difluoro-5-formylbenzoic acid, influencing its reactivity and interactions with biological targets. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles in drug candidates. The formyl group (CHO) at the 5-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives through condensation, reduction, or oxidation reactions.

In recent years, 2,4-Difluoro-5-formylbenzoic acid has been explored as a key intermediate in the synthesis of biologically active molecules. One notable area of research involves its application in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The fluorine substituents can modulate the binding affinity of kinase inhibitors to their target enzymes by improving hydrophobic interactions and reducing ionization effects. Additionally, the formyl group can be converted into other functional groups such as alcohols or amides, expanding its utility in medicinal chemistry.

Another emerging application of 2,4-Difluoro-5-formylbenzoic acid is in the field of agrochemicals. Fluorinated benzoic acids have shown promise as intermediates for herbicides and fungicides due to their ability to interfere with essential biological pathways in pests while maintaining low toxicity to non-target organisms. The structural features of this compound allow for fine-tuning of its biological activity through derivatization, making it a valuable scaffold for designing next-generation crop protection agents.

Recent advances in computational chemistry have further enhanced the understanding of 2,4-Difluoro-5-formylbenzoic acid's reactivity and potential applications. Molecular modeling studies have revealed that the presence of fluorine atoms can significantly influence the compound's electronic distribution, affecting its interaction with enzymes and receptors. These insights have guided researchers in designing more effective synthetic routes and optimizing drug-like properties. Additionally, high-throughput screening methods have been employed to identify novel derivatives of 2,4-Difluoro-5-formylbenzoic acid with enhanced biological activity.

The synthesis of 2,4-Difluoro-5-formylbenzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as fluorene or chlorobenzene derivatives. Advanced catalytic methods have been developed to improve yield and selectivity during these processes. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorine atoms at specific positions on the benzene ring with high efficiency. These synthetic strategies highlight the compound's importance as a building block in modern chemical synthesis.

The pharmacological potential of 2,4-Difluoro-5-formylbenzoic acid has also been explored in the context of central nervous system (CNS) disorders. Studies suggest that fluorinated benzoic acids may modulate neurotransmitter systems by interacting with specific receptors or enzymes involved in neural signaling. Further research is ongoing to evaluate their efficacy as therapeutic agents for conditions such as Alzheimer's disease or depression. The unique structural features of this compound make it an attractive candidate for developing novel CNS-targeting drugs.

In conclusion,2,4-Difluoro-5-formylbenzoic acid (CAS No. 1162674-68-1) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its structural versatility, coupled with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for researchers seeking to develop innovative solutions in drug discovery and material science. As our understanding of its properties continues to grow, this compound is likely to play an increasingly significant role in future scientific endeavors.